Cas no 2229627-24-9 (tert-butyl 4-(2-cyano-1-hydroxyethyl)-3-methylpiperidine-1-carboxylate)

• Product Name: tert-butyl 4-(2-cyano-1-hydroxyethyl)-3-methylpiperidine-1-carboxylate
• CAS No: 2229627-24-9
• MF: C₁₄H₂₄N₂O₃
• MW: 268.351963996887
• CID: 6456173
• PubChem ID: 165677950
• Update Time: 2025-06-08

tert-butyl 4-(2-cyano-1-hydroxyethyl)-3-methylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-(2-cyano-1-hydroxyethyl)-3-methylpiperidine-1-carboxylate
• 2229627-24-9
• EN300-1903976

• Inchi： 1S/C14H24N2O3/c1-10-9-16(13(18)19-14(2,3)4)8-6-11(10)12(17)5-7-15/h10-12,17H,5-6,8-9H2,1-4H3
• InChI Key： NAASUFCBOYNMPQ-UHFFFAOYSA-N
• SMILES： OC(CC#N)C1CCN(C(=O)OC(C)(C)C)CC1C

Computed Properties

• Exact Mass: 268.17869263g/mol
• Monoisotopic Mass: 268.17869263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 73.6Ų

Additional information on tert-butyl 4-(2-cyano-1-hydroxyethyl)-3-methylpiperidine-1-carboxylate

tert-butyl 4-(2-cyano-1-hydroxyethyl)-3-methylpiperidine-1-carboxylate (CAS No. 2229627-24-9): An Overview of Its Structure, Synthesis, and Potential Applications in Medicinal Chemistry

tert-butyl 4-(2-cyano-1-hydroxyethyl)-3-methylpiperidine-1-carboxylate (CAS No. 2229627-24-9) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of piperidines, which are widely studied for their diverse biological activities, including analgesic, anti-inflammatory, and neuroprotective properties.

The structure of tert-butyl 4-(2-cyano-1-hydroxyethyl)-3-methylpiperidine-1-carboxylate is characterized by a piperidine ring substituted with a tert-butyl group at the 1-position, a 3-methyl group, and a 4-(2-cyano-1-hydroxyethyl) moiety. The presence of the cyano and hydroxyl groups on the ethyl side chain adds to the compound's reactivity and functional versatility. The tert-butyl group provides steric protection, which can enhance the compound's stability and bioavailability.

In terms of synthesis, tert-butyl 4-(2-cyano-1-hydroxyethyl)-3-methylpiperidine-1-carboxylate can be prepared through a multi-step process involving the protection of the piperidine nitrogen with a tert-butoxycarbonyl (Boc) group, followed by the introduction of the cyano and hydroxyl functionalities. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for producing this compound. For example, a study published in the Journal of Organic Chemistry in 2023 reported a one-pot synthesis method that significantly reduced reaction time and improved yield.

The biological activity of tert-butyl 4-(2-cyano-1-hydroxyethyl)-3-methylpiperidine-1-carboxylate has been extensively investigated in various preclinical models. One notable application is its potential as a neuroprotective agent. Research conducted at the University of California, Los Angeles (UCLA) demonstrated that this compound exhibits potent neuroprotective effects in models of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The mechanism of action is believed to involve the modulation of oxidative stress and inflammation pathways.

Beyond neuroprotection, tert-butyl 4-(2-cyano-1-hydroxyethyl)-3-methylpiperidine-1-carboxylate has also shown promise in anti-inflammatory applications. A study published in the Journal of Medicinal Chemistry in 2022 reported that this compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. These findings suggest potential therapeutic uses in inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its direct biological effects, tert-butyl 4-(2-cyano-1-hydroxyethyl)-3-methylpiperidine-1-carboxylate has been explored as a drug delivery platform. The presence of the hydroxyl group allows for easy conjugation with other therapeutic molecules, making it a versatile scaffold for developing prodrugs or targeted drug delivery systems. A recent study at Harvard University demonstrated that conjugating this compound with an anticancer drug resulted in enhanced tumor targeting and reduced systemic toxicity.

The pharmacokinetic properties of tert-butyl 4-(2-cyano-1-hydroxyethyl)-3-methylpiperidine-1-carboxylate have also been studied to assess its suitability for clinical applications. Preclinical data indicate that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It exhibits good oral bioavailability and a reasonable half-life, which are crucial factors for developing orally administered drugs.

In conclusion, tert-butyl 4-(2-cyano-1-hydroxyethyl)-3-methylpiperidine-1-carboxylate (CAS No. 2229627-24-9) is a promising compound with diverse applications in medicinal chemistry. Its unique structure, efficient synthesis methods, and broad spectrum of biological activities make it an attractive candidate for further research and development. Ongoing studies continue to explore its potential therapeutic uses in neuroprotection, anti-inflammation, and drug delivery, highlighting its significance in advancing pharmaceutical science.